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Compound of Interest

Compound Name: O-Phthalimide-C3-acid

Cat. No.: B188525

For researchers and scientists in drug development, the proper handling and disposal of
chemical reagents is a critical component of laboratory safety and operational excellence. This
guide provides detailed, step-by-step procedures for the safe disposal of O-Phthalimide-C3-
acid (also known as 3-Phthalimidopropionic acid), ensuring compliance and minimizing
environmental impact.

Key Safety and Physical Data

A thorough understanding of a substance's properties is the first step toward safe handling. The
following table summarizes essential quantitative data for O-Phthalimide-C3-acid.

Property Value
N-Phthaloyl-B-alanine, 3-(1,3-Dioxoisoindolin-2-
Synonyms ] ]
yl)propanoic acid
CAS Number 3339-73-9
Molecular Formula C11H9NO4
Appearance Solid
Hazards May cause respiratory irritation[1]

Experimental Protocols: Disposal Procedure
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The proper disposal of O-Phthalimide-C3-acid is crucial to prevent environmental
contamination and ensure a safe laboratory environment. The following protocol outlines the
necessary steps for its disposal.

Materials Required:

Personal Protective Equipment (PPE): Safety goggles, lab coat, and chemical-resistant
gloves.

Clearly labeled, sealable waste container compatible with chemical solids.

Scoop or spatula.

Access to the institution's hazardous waste disposal service.
Procedure:

» Wear Appropriate PPE: Before handling the chemical, ensure you are wearing safety
goggles, a lab coat, and chemical-resistant gloves to prevent accidental exposure.

» Containment of Spills: In the event of a spill, prevent the powder from becoming airborne.
Carefully sweep up the solid material and place it into a designated, labeled waste container.

[1]

o Waste Collection: Collect all waste O-Phthalimide-C3-acid, including any contaminated
disposable materials, in a clearly labeled, sealable container. Ensure the label includes the
full chemical name and any relevant hazard warnings.

o Consult Local Regulations: Chemical waste disposal is governed by local, state, and federal
regulations. It is imperative to consult your institution's Environmental Health and Safety
(EHS) office for specific guidelines.[2]

» Arrange for Professional Disposal: Transfer the sealed waste container to your institution's
designated hazardous waste storage area for collection by a licensed chemical waste
disposal service. Do not dispose of O-Phthalimide-C3-acid down the drain or in regular
trash.[1][2]
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Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of O-Phthalimide-C3-acid.
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Caption: Disposal workflow for O-Phthalimide-C3-acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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